![molecular formula C18H15ClN2O4S B270243 2-{[5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-1-(3,4-dimethoxyphenyl)ethanone](/img/structure/B270243.png)
2-{[5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-1-(3,4-dimethoxyphenyl)ethanone
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Overview
Description
2-{[5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-1-(3,4-dimethoxyphenyl)ethanone is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as CDDO-Im or RTA 402 and has been found to possess anti-inflammatory, anti-cancer, and neuroprotective properties. In
Mechanism of Action
The mechanism of action of 2-{[5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-1-(3,4-dimethoxyphenyl)ethanone involves the activation of the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway. This pathway is responsible for the regulation of antioxidant and anti-inflammatory genes, which play a crucial role in protecting cells from oxidative stress and inflammation. The activation of the Nrf2 pathway by this compound leads to the upregulation of antioxidant and anti-inflammatory genes, which in turn leads to the reduction of oxidative stress and inflammation.
Biochemical and Physiological Effects
This compound has been found to have significant biochemical and physiological effects. The compound has been found to reduce oxidative stress and inflammation, which are major contributors to the development of various diseases. Additionally, the compound has been found to induce apoptosis in cancer cells, which leads to the inhibition of tumor growth. Moreover, the compound has been found to protect neurons from oxidative stress and inflammation, which makes it a potential candidate for the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 2-{[5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-1-(3,4-dimethoxyphenyl)ethanone in lab experiments include its high purity, high quantity, and well-established synthesis method. Additionally, the compound has been extensively studied, and its mechanism of action and biochemical and physiological effects are well understood. However, the limitations of using the compound in lab experiments include its potential toxicity and the need for further studies to determine its efficacy in vivo.
Future Directions
There are several future directions for the research on 2-{[5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-1-(3,4-dimethoxyphenyl)ethanone. One direction is to further investigate its potential applications in the treatment of inflammatory diseases, cancer, and neurodegenerative diseases. Another direction is to explore its potential as a therapeutic agent for other diseases such as cardiovascular diseases and diabetes. Additionally, further studies are needed to determine its toxicity and efficacy in vivo and to optimize its synthesis method for large-scale production.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The compound has been found to possess anti-inflammatory, anti-cancer, and neuroprotective properties, and its mechanism of action and biochemical and physiological effects are well understood. Further studies are needed to determine its toxicity and efficacy in vivo and to optimize its synthesis method for large-scale production.
Synthesis Methods
The synthesis of 2-{[5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-1-(3,4-dimethoxyphenyl)ethanone involves the reaction between 4-chlorobenzaldehyde, 2-amino-5-mercapto-1,3,4-oxadiazole, and 3,4-dimethoxyphenylacetic acid. The reaction is carried out in the presence of a catalyst and solvent, and the product is purified through recrystallization. This synthesis method has been optimized to yield high purity and high quantity of the compound.
Scientific Research Applications
2-{[5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-1-(3,4-dimethoxyphenyl)ethanone has been extensively studied for its potential applications in various fields of scientific research. The compound has been found to possess anti-inflammatory properties, which make it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. Additionally, the compound has been found to have anti-cancer properties, which make it a potential candidate for cancer therapy. Moreover, the compound has been found to possess neuroprotective properties, which make it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
Molecular Formula |
C18H15ClN2O4S |
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Molecular Weight |
390.8 g/mol |
IUPAC Name |
2-[[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-(3,4-dimethoxyphenyl)ethanone |
InChI |
InChI=1S/C18H15ClN2O4S/c1-23-15-8-5-12(9-16(15)24-2)14(22)10-26-18-21-20-17(25-18)11-3-6-13(19)7-4-11/h3-9H,10H2,1-2H3 |
InChI Key |
QTSKJVHRSBCKQV-UHFFFAOYSA-N |
SMILES |
COC1=C(C=C(C=C1)C(=O)CSC2=NN=C(O2)C3=CC=C(C=C3)Cl)OC |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)CSC2=NN=C(O2)C3=CC=C(C=C3)Cl)OC |
Origin of Product |
United States |
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